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Compound of Interest

Compound Name: Isosorbide Mononitrate

Cat. No.: B1672618 Get Quote

Essential Safety and Handling Guide for
Isosorbide Mononitrate
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Isosorbide Mononitrate. It outlines

the necessary personal protective equipment (PPE), safe handling procedures, emergency

protocols, and disposal plans to ensure a safe laboratory environment.

Hazard Identification and Classification
Isosorbide Mononitrate is classified with specific physical and health hazards that necessitate

careful handling.[1][2] Understanding these hazards is the first step in implementing

appropriate safety measures.

Hazard Classification GHS Category Hazard Statement

Flammable Solids Category 2 H228: Flammable solid[1][2]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted for each specific use of Isosorbide Mononitrate to

determine the appropriate level of PPE.[3] The following table summarizes the recommended

PPE based on safety data sheets.

Protection Type Recommended Equipment
Specifications and Usage
Notes

Eye/Face Protection

Safety glasses or tightly fitting

safety goggles with side-

shields.[3][4]

Use to protect against direct

contact with the product.[3] A

face shield may be necessary

for splash protection.[5]

Skin Protection
Impervious protective gloves

(e.g., nitrile rubber).[3][6]

Wear chemical-impermeable

gloves.[2] Change gloves

regularly (e.g., every 30-60

minutes) or immediately if

contaminated or damaged.[5]

Protective clothing.[2]

Wear fire/flame resistant and

impervious clothing.[4] A lab

coat or gown should be worn

to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., fume hood).[4][7]

If ventilation is inadequate or

exposure limits are exceeded,

a negative pressure air-

purifying respirator (half face

mask) with a P3 filter may be

required.[3] Surgical masks

offer little to no protection.[5]

Safe Handling and Storage Protocols
Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]
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Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6]

Use non-sparking tools and explosion-proof equipment.[2][6]

Ground/bond container and receiving equipment to prevent static discharge.[2][6]

Wash hands thoroughly after handling.[3]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

Store at room temperature, away from heat, moisture, and direct light.[8][9]

Protect from moisture.[3]

Emergency Procedures
Immediate and appropriate responses to emergencies are critical. The following table outlines

first-aid measures and procedures for accidental release.
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Emergency Situation Procedural Steps

Eye Contact

Immediately rinse opened eye for several

minutes under running water.[1] Remove

contact lenses if present and easy to do.[7]

Seek medical attention.[7]

Skin Contact
Remove contaminated clothing.[7] Rinse skin

thoroughly with large amounts of water.[7]

Inhalation
Move the person to fresh air.[7] If breathing is

difficult, provide respiratory support.[7]

Ingestion

Wash out the mouth with water if the person is

conscious.[7] Do NOT induce vomiting unless

directed by medical personnel.[7] Seek medical

attention.[7]

Accidental Release (Spill)

Evacuate personnel to a safe area.[2] Wear

appropriate PPE.[2] Eliminate all ignition

sources.[6] Avoid dust generation.[3] Pick up

and transfer to properly labeled containers for

disposal.[6] Prevent entry into drains and

waterways.[2][3] Wash the spillage area with

water.[3]

Disposal Plan
Proper disposal of Isosorbide Mononitrate and its containers is essential to prevent

environmental contamination and ensure safety.

Product Disposal: Disposal should be in accordance with local, state, or national legislation.

[3] Normal disposal is via incineration operated by an accredited disposal contractor.[3] Do

not allow the chemical to enter drains, sewers, or water courses.[2][3]

Contaminated Packaging: Empty containers may retain product residue and pose a fire and

explosion hazard.[3][6] Observe all hazard precautions.[3] Do not cut, puncture, or weld on

or near the container.[6] Dispose of contaminated packaging in the same manner as the

product.
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Isosorbide Mononitrate Handling and Disposal
Workflow

Preparation and Handling

Emergency Response

Waste and Disposal

Receive Isosorbide Mononitrate

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Conduct Risk Assessment

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed

Handle in Ventilated Area (Fume Hood)
- Avoid Dust Formation

- Use Non-Sparking Tools

Spill Occurs Personnel Exposure

Collect Waste Material
and Contaminated PPE

Evacuate Area
Eliminate Ignition Sources
Contain and Clean Up Spill

with Appropriate PPE

Yes

No
Administer First Aid
(See Table Above)

Seek Medical Attention

Yes

No

Return to Work
(If Safe)

Label Waste Container
'Hazardous Waste'

Dispose via Accredited Contractor
(Incineration)

Follow Local Regulations

Procedure Complete
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Isosorbide Mononitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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